Cas no 1226409-39-7 (2-(5-chlorothiophen-2-yl)-2-methylpropan-1-amine)

• Product Name: 2-(5-chlorothiophen-2-yl)-2-methylpropan-1-amine
• CAS No: 1226409-39-7
• MF: C₈H₁₂ClNS
• MW: 189.70557975769
• CID: 6528524
• PubChem ID: 69954356
• Update Time: 2025-07-02

2-(5-chlorothiophen-2-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-chlorothiophen-2-yl)-2-methylpropan-1-amine
• AKOS017516513
• SCHEMBL6990461
• EN300-1982353
• 1226409-39-7

• Inchi： 1S/C8H12ClNS/c1-8(2,5-10)6-3-4-7(9)11-6/h3-4H,5,10H2,1-2H3
• InChI Key： OQZRUZGBUSDGME-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)(C)CN)S1

Computed Properties

• Exact Mass: 189.0378983g/mol
• Monoisotopic Mass: 189.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-(5-chlorothiophen-2-yl)-2-methylpropan-1-amine

Comprehensive Overview of 2-(5-Chlorothiophen-2-yl)-2-methylpropan-1-amine (CAS No. 1226409-39-7)

The compound 2-(5-chlorothiophen-2-yl)-2-methylpropan-1-amine (CAS No. 1226409-39-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a chlorothiophene ring and a methylpropan-1-amine moiety, this compound serves as a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate specific biological pathways.

In recent years, the demand for heterocyclic compounds like 2-(5-chlorothiophen-2-yl)-2-methylpropan-1-amine has surged due to their versatility in medicinal chemistry. The chlorothiophene group, in particular, is known for its electron-withdrawing properties, which can enhance the stability and reactivity of derived compounds. This makes CAS No. 1226409-39-7 a focal point for studies aiming to develop novel therapeutics for neurological and metabolic disorders.

One of the most frequently searched questions about this compound revolves around its synthetic routes and purification methods. Optimizing the synthesis of 2-(5-chlorothiophen-2-yl)-2-methylpropan-1-amine is critical for ensuring high yield and purity, which are essential for downstream applications. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to characterize and validate the compound's structure, addressing concerns about reproducibility in research.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of 2-(5-chlorothiophen-2-yl)-2-methylpropan-1-amine. Understanding how modifications to its core structure affect biological activity is key to unlocking its full potential. For instance, replacing the chlorine atom with other halogens or functional groups could lead to derivatives with improved pharmacokinetic properties. Such investigations align with the growing trend of fragment-based drug design, where small molecules like this amine are used as building blocks for larger, more complex drugs.

From an industrial perspective, the scalability of producing CAS No. 1226409-39-7 is a pressing concern. Companies are investing in green chemistry approaches to minimize waste and reduce environmental impact during synthesis. This aligns with global efforts to promote sustainable chemical manufacturing, a topic that resonates strongly with both researchers and policymakers. The compound's compatibility with catalytic processes further enhances its appeal for large-scale production.

In summary, 2-(5-chlorothiophen-2-yl)-2-methylpropan-1-amine (CAS No. 1226409-39-7) represents a promising candidate for advancing drug discovery and material science. Its unique chemical properties, coupled with the growing body of research on its applications, make it a subject of enduring interest. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in the development of next-generation therapeutics and functional materials.